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Compound of Interest

Compound Name: cassiaside C2

Cat. No.: B1251728 Get Quote

An In-depth Whitepaper for Researchers and Drug
Development Professionals
This technical guide provides a comprehensive overview of the physical, chemical, and known

biological properties of cassiaside C2, a naphthopyrone glycoside isolated from the seeds of

Cassia obtusifolia. This document is intended for researchers, scientists, and professionals in

the field of drug development who are interested in the therapeutic potential of this natural

compound.

Physicochemical Properties
Cassiaside C2 is a complex organic heterotricyclic compound. Its core structure consists of a

9,10-dihydroxy-7-methoxy-3-methyl-1H-benzo[g]isochromen-1-one moiety, which is attached to

a tetrasaccharide residue at the 9-position through a glycosidic linkage[1]. The quantitative

physicochemical properties of cassiaside C2 are summarized in the table below.
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Property Value Source

Molecular Formula C39H52O25 [1]

Molecular Weight 920.8 g/mol [1]

Exact Mass 920.27976714 Da [1]

Monoisotopic Mass 920.27976714 Da [1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

IUPAC Name: 9-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-

yl]oxy-10-hydroxy-7-methoxy-3-methylbenzo[g]isochromen-1-one[1]

Biological Activity and Mechanism of Action
Cassiaside C2 has been identified as a compound with potential therapeutic applications,

primarily due to its anti-allergic properties. It functions as a histamine antagonist, a

characteristic that underpins its observed biological effects[1].

Anti-Allergic Activity
Research has demonstrated that cassiaside C2 can inhibit the release of histamine from rat

peritoneal exudate mast cells, which is a key process in the antigen-antibody reaction

associated with allergic responses[2][3]. This inhibitory action on mast cell degranulation

suggests its potential utility in the management of allergic conditions[4][5][6].

Histamine H1 Receptor Antagonism
The anti-allergic effects of cassiaside C2 are attributed to its role as a histamine H1 receptor

antagonist[1]. By blocking the H1 receptor, cassiaside C2 can prevent the downstream

signaling cascade that leads to the physiological manifestations of an allergic reaction. The

histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by

histamine, initiates an intracellular signaling pathway involving Gq protein and phospholipase

C[1].
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Below is a diagram illustrating the signaling pathway of the histamine H1 receptor, which is

antagonized by cassiaside C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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